4-(Bromomethyl)-1-chloro-2-methoxybenzene
Overview
Description
4-(Bromomethyl)-1-chloro-2-methoxybenzene, also known as this compound, is a useful research compound. Its molecular formula is C8H8BrClO and its molecular weight is 235.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Photosubstitution in Organic Chemistry
4-(Bromomethyl)-1-chloro-2-methoxybenzene is used in photosubstitution reactions. For example, diethyl methoxyphenyl phosphate undergoes photosubstitution with nucleophiles like Cl−, Br−, and CN− in methanol to produce various substituted methoxybenzenes, including 4-bromo- and 4-chloromethoxybenzenes (Nakamura et al., 1993).
Monomers in Polymer Synthesis
This compound is also significant in polymer science. A comparison of 1,4-bis(bromomethyl)- and 1,4-bis(chloromethyl)-2-(2′-ethylhexyloxy)-5-methoxybenzene as monomers for the modified Gilch route to poly[2-methoxy-5-(2′-ethylhexyloxy)-p-phenylenevinylene] shows that the bis(bromomethyl) monomer yields higher molecular weights and narrower polydispersities than the bis(chloromethyl) monomer (Sanford et al., 1999).
Photovoltaic Applications
In photovoltaics, derivatives of this compound have been explored. The 3,4-bis(bromomethyl) methoxybenzene addition product of [6,6]-phenyl-C61-butyric acid methyl ester (PCBM), namely, 2-methoxy-(5,8)-dihydronaphthyl-PCBM (MDN-PCBM), was designed and used in polymer solar cells (PSCs). The PSCs based on this compound exhibit higher power conversion efficiency, open circuit voltage, and short-circuit current than those with PCBM as the electron acceptor, indicating its promise for high-performance PSCs (Jin et al., 2016).
Environmental and Analytical Chemistry
In environmental and analytical chemistry, bromochloromethoxybenzenes, including this compound, are studied for their presence in the marine troposphere. These compounds have mixed biogenic and anthropogenic origins and are ubiquitous in the environment, providing insights into environmental chemistry and pollution (Führer & Ballschmiter, 1998).
Supramolecular Chemistry
In supramolecular chemistry, derivatives of this compound are used to study different supramolecular interactions mediated by bromine atoms. These studies provide valuable insights into molecular structures and packing behavior in crystalline substances (Nestler et al., 2018).
Electrochemical Studies
The compound also finds application in electrochemical studies. For instance, the electrochemical reduction of 2,4-dichloro-1-(4-chloro-2-methoxyphenoxy)benzene, a related compound, at glassy carbon cathodes in dimethylformamide has been studied, revealing insights into the electrochemical behavior of halogenated methoxybenzenes (Peverly et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
Bromomethyl compounds are generally used in organic synthesis, particularly in the creation of polysubstituted benzenes . The compound’s bromomethyl group can participate in various reactions, making it a versatile reagent in synthetic chemistry.
Mode of Action
The mode of action of 4-(Bromomethyl)-1-chloro-2-methoxybenzene is primarily through its bromomethyl group. This group can undergo various reactions, including electrophilic aromatic substitution . The bromine atom in the bromomethyl group is a good leaving group, which allows it to participate in nucleophilic substitution reactions. The exact mode of action would depend on the specific reaction conditions and the other reactants present.
Biochemical Pathways
Bromomethyl compounds can be involved in various synthetic pathways, leading to the production of a wide range of organic compounds . The compound’s role in these pathways would be as a reactant, contributing its bromomethyl group to the synthesis of more complex molecules.
Pharmacokinetics
This could affect its absorption and distribution within the body, as well as its metabolism and excretion .
Result of Action
The result of the action of this compound would depend on the specific reaction it is involved in. As a reagent in organic synthesis, its primary role would be to contribute its bromomethyl group to the formation of new bonds, leading to the synthesis of more complex molecules .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by the presence of other reactants, the pH of the environment, and the temperature . Additionally, the compound’s stability could be influenced by exposure to light or heat.
Properties
IUPAC Name |
4-(bromomethyl)-1-chloro-2-methoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrClO/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLBDOPBECRIDKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CBr)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50546100 | |
Record name | 4-(Bromomethyl)-1-chloro-2-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50546100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103347-14-4 | |
Record name | 4-(Bromomethyl)-1-chloro-2-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50546100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Bromomethyl)-1-chloro-2-methoxybenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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